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Compound of Interest

Compound Name: ML345

Cat. No.: B15615858 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends beyond its application in experimentation. Adherence to proper disposal

protocols for laboratory chemicals like ML345 is a critical component of ensuring a safe

working environment and maintaining environmental responsibility. While a specific Safety Data

Sheet (SDS) detailing the disposal procedures for ML345 is not publicly available, this guide

provides a comprehensive framework for its safe handling and disposal based on established

principles of chemical waste management and the known structural components of the

molecule.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle ML345 with the appropriate

personal protective equipment (PPE). Given its chemical nature as a heterocyclic compound

containing morpholine and sulfonyl moieties, ML345 should be treated as a potentially

hazardous substance.

All handling and disposal operations must be conducted within a certified chemical fume hood.

Required Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield

To protect against potential

splashes and aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene)

To prevent skin contact with

the compound.

Body Protection A fully buttoned laboratory coat

To protect against

contamination of personal

clothing.

Footwear Closed-toe shoes
To protect feet from potential

spills.

Chemical Profile of ML345
Understanding the chemical characteristics of ML345 is fundamental to its safe disposal.

Property Value

Chemical Name

5-fluoro-2-[2-(4-morpholinyl)-5-(4-

morpholinylsulfonyl)phenyl]-1,2-benzisothiazol-

3(2H)-one

Molecular Formula C₂₁H₂₂FN₃O₅S₂

Molecular Weight 479.5 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Structural Components Morpholine, Sulfonyl group, Benzisothiazole

The presence of morpholine and sulfonyl functional groups suggests that ML345 should be

handled with caution, as compounds in these classes can be irritants and environmentally

harmful.

Step-by-Step Disposal Protocol for ML345
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The following procedures are based on general best practices for the disposal of chemical

waste in a laboratory setting. It is mandatory to consult and strictly adhere to your institution's

specific Environmental Health and Safety (EHS) guidelines.

Unused or Surplus ML345 (Solid Powder)
Do not dispose of solid ML345 in the regular trash or down the drain.

Carefully transfer the unused powder into a designated hazardous waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("ML345"), the approximate quantity, and any other information required by your

institution.

The container must be sealable, in good condition, and chemically compatible with the

compound.

ML345 Solutions
Aqueous solutions containing ML345 should not be poured down the drain. They must be

collected in a designated hazardous waste container for liquid chemical waste.

Organic solutions of ML345 (e.g., dissolved in DMSO) must be collected in a separate,

designated "Halogenated" or "Non-Halogenated" organic waste container, depending on the

solvent used and your institution's waste segregation policies.

The liquid waste container must be appropriately labeled with the contents, including all

solvents and the approximate concentration of ML345.

Contaminated Labware and Materials
Sharps: Needles, syringes, or other sharps contaminated with ML345 must be disposed of in

a designated sharps container.

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable

solvent. The first rinse should be collected as hazardous waste.[1] Subsequent rinses may

be disposable depending on institutional policies. After decontamination, the glassware can

be washed and reused or disposed of in a designated glass waste container.
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Consumables: Gloves, pipette tips, weighing paper, and other disposable materials

contaminated with ML345 should be placed in a designated solid hazardous waste

container.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

Small Spills (within a chemical fume hood):

Ensure proper PPE is worn.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the contaminated absorbent material using non-sparking tools and place

it into the designated hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough water

rinse. Collect all cleaning materials as hazardous waste.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert nearby personnel.

Contact your institution's Environmental Health and Safety (EHS) or emergency response

team immediately.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper segregation and

disposal of ML345 waste.
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Caption: Workflow for the proper segregation and disposal of ML345 waste.

Disclaimer: This information is intended for guidance purposes only and is based on general

principles of laboratory safety. It is not a substitute for a formal Safety Data Sheet (SDS) or the

specific guidelines provided by your institution's Environmental Health and Safety department.

Always prioritize your local regulations and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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